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Compound of Interest

\\

Isopropyl 3-bromo-2-
Compound Name:

oxopropanoate
CAS No.: 56417-63-1
Cat. No.: B1287688

Get Quote

High-Purity Heterocycle Synthesis & Medicinal Chemistry Applications

Compound Profile & Significance

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as Isopropyl

bromopyruvate, is a specialized

-halo-ketoester. While the ethyl analog (Ethyl bromopyruvate) is more common, the isopropyl
variant offers distinct advantages in medicinal chemistry:

Steric Bulk: The isopropyl group provides increased steric shielding around the ester
carbonyl, potentially reducing susceptibility to non-specific hydrolysis during aggressive
nucleophilic substitution reactions at the C3 position.

Lipophilicity: The isopropyl moiety increases the LogP of the final scaffold, a critical
parameter when synthesizing thiazole-based drug candidates where membrane permeability
is required.
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e Prodrug Potential: In oncology research, 3-bromopyruvate (3-BP) is a potent hexokinase II
inhibitor. The isopropyl ester acts as a lipophilic prodrug, facilitating cellular entry before
intracellular esterases release the active 3-BP warhead.

hvsicochemical

Property Specification

IUPAC Name Propan-2-yl 3-bromo-2-oxopropanoate

CAS Number 56417-63-1

Formula

MW 209.04 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~85-90°C at 5 mmHg (Predicted)

Solubility Soluble.in DCM, THF, MeOH, EtOH; Sparingly
soluble in water

Reactivity Strong Electrophile (Lachrymator)

Critical Handling & Storage Protocols

Warning: This compound is a potent lachrymator and alkylating agent. It causes severe eye
irritation and skin burns.[1]

e Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The compound is
moisture-sensitive; hydrolysis yields 3-bromopyruvic acid (highly corrosive) and isopropanol.

» Handling: All operations must be performed in a fume hood. Double-glove (Nitrile/Neoprene)
IS mandatory.

¢ Quenching Spills: Treat spills with dilute agueous ammonia or 10% sodium thiosulfate
solution to neutralize the alkylating bromide functionality before disposal.

Core Application: Hantzsch Thiazole Synthesis
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The primary synthetic utility of Isopropyl 3-bromo-2-oxopropanoate is the Hantzsch Thiazole
Synthesis.[2] It reacts with thioamides (or thioureas) to form isopropyl thiazole-4-carboxylates.
This route is preferred for generating libraries of lipophilic thiazole pharmacophores.

Mechanism of Action

The reaction proceeds via an initial

displacement of the bromide by the sulfur nucleophile, followed by cyclodehydration involving
the ketone carbonyl and the thioamide nitrogen.

Thioamide
(R-CS-NH2) SN2 Attack (S on C3)
. = - -
S-Alkylation Cyclization Hydroxy-thiazoline izati Isopropyl thiazole-
Intermediate (Cyclization) 4-carboxylate
Isopropyl 3-bromo-

Click to download full resolution via product page

Figure 1: Mechanistic pathway of Hantzsch Thiazole Synthesis using Isopropyl 3-bromo-2-
oxopropanoate.

Experimental Protocol: Synthesis of Isopropyl 2-Amino-
4-thiazolecarboxylate

Objective: Synthesis of a thiazole scaffold using thiourea.

Reagents:

Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

Thiourea (1.1 equiv)

Solvent: Ethanol (Absolute) or Methanol

Base (Optional):
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(for workup)

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Thiourea
(2.1 mmol) in Ethanol (5 mL).

Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 mmol) dropwise at room
temperature.

o Note: The reaction is exothermic. For scales >1g, cool to 0°C during addition.

Reflux: Fit a reflux condenser and heat the mixture to reflux (approx. 78°C) for 1-2 hours.
Monitor by TLC (System: 30% EtOAc/Hexanes). The starting bromide spot (

) should disappear.

Precipitation (Hydrobromide Salt): Upon cooling, the product often crystallizes as the
hydrobromide salt.

o If solid forms: Filter the solid and wash with cold ethanol.

o If no solid: Concentrate the solvent to 20% volume and add diethyl ether to induce
precipitation.

Free Base Liberation: Suspend the salt in water and neutralize with saturated agqueous

until pH ~8. Extract with Ethyl Acetate (3x).

Purification: Dry organic layers over

, filter, and concentrate. Recrystallize from Ethanol/Water if necessary.

Expected Yield: 80-95% Key Observation: The isopropy! ester remains intact;

transesterification is minimal in ethanol if the reaction time is kept short and moisture is

excluded.
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Application 2: C3-Functionalization (Nucleophilic
Substitution)

For applications requiring the preservation of the

-keto moiety (e.g., synthesis of enzyme inhibitors), the bromide can be displaced by amines or
thiols under mild conditions.

Protocol: N-Alkylation of Secondary Amines

Objective: Synthesis of Isopropyl 3-(dialkylamino)-2-oxopropanoate.

Reagents:

Secondary Amine (e.g., Morpholine, 1.0 equiv)

Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

Base:

(1.2 equiv) or TEA (1.2 equiv)

Solvent: Dry THF or DMF
Procedure:
e Setup: Suspend

in dry THF at 0°C.

¢ Amine Addition: Add the secondary amine and stir for 10 minutes.

o Electrophile Addition: Slowly add Isopropyl 3-bromo-2-oxopropanoate (diluted in THF)
dropwise at 0°C.

o Critical: Low temperature prevents self-condensation (aldol-type) of the pyruvate.

e Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature for 1 hour.
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o Workup: Filter off inorganic salts. Concentrate filtrate. Purify via flash chromatography (Silica,
Hex/EtOAcC).

Troubleshooting & Optimization

Issue Probable Cause Solution

Ensure solvents are dry
Low Yield (Hantzsch) Hydrolysis of ester (anhydrous EtOH). Avoid

prolonged reflux.

Store reagent at 4°C. Distill

reagent if yellow/brown before

Dark/Tar Formation Polymerization of reagent ]
use. Run reaction at lower
temp (RT) for longer time.
Use a bleach trap for rotary
o evaporator exhaust. Neutralize
Lachrymation in Lab Vapor leak _ )
glassware with ammonia
before removing from hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

